Cas no 114184-74-6 (Naphthalenol, methylnitro- (9CI))

• Product Name: Naphthalenol, methylnitro- (9CI)
• CAS No: 114184-74-6
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 235815
• PubChem ID: 188852
• Update Time: 2025-04-19

Naphthalenol, methylnitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Naphthalenol, methylnitro- (9CI)
• 3-methyl-2-nitronaphthalen-1-ol
• Naphthalen-1-ol, 3-methyl-2-nitro-
• DTXSID30150668
• 114184-74-6

• Inchi： 1S/C11H9NO3/c1-7-6-8-4-2-3-5-9(8)11(13)10(7)12(14)15/h2-6,13H,1H3
• InChI Key： UUSDMPGINHEEKC-UHFFFAOYSA-N
• SMILES： OC1C(=C(C)C=C2C=CC=CC2=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37